Cas no 138762-99-9 (3-Amino-4-(pentyloxy)cyclobut-3-ene-1,2-dione)

• Product Name: 3-Amino-4-(pentyloxy)cyclobut-3-ene-1,2-dione
• CAS No: 138762-99-9
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 2773449
• PubChem ID: 71342450
• Update Time: 2025-04-21

3-Amino-4-(pentyloxy)cyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 138762-99-9
• DTXSID50769211
• 3-AMINO-4-(PENTYLOXY)CYCLOBUT-3-ENE-1,2-DIONE
• 3-Amino-4-(pentyloxy)cyclobut-3-ene-1,2-dione

• Inchi： 1S/C9H13NO3/c1-2-3-4-5-13-9-6(10)7(11)8(9)12/h2-5,10H2,1H3
• InChI Key： MVSRDRZSXKVQLY-UHFFFAOYSA-N
• SMILES： O(C1C(C(C=1N)=O)=O)CCCCC

Computed Properties

• Exact Mass: 183.08954328Da
• Monoisotopic Mass: 183.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.4Ų